Cas no 13305-02-7 (1,1'-(3E)-hex-3-ene-1,5-diyne-1,6-diyldibenzene)

1,1'-(3E)-hex-3-ene-1,5-diyne-1,6-diyldibenzene structure
13305-02-7 structure
Product name:1,1'-(3E)-hex-3-ene-1,5-diyne-1,6-diyldibenzene
CAS No:13305-02-7
MF:C18H12
MW:228.287884712219
CID:1231645
PubChem ID:6365234

1,1'-(3E)-hex-3-ene-1,5-diyne-1,6-diyldibenzene Chemical and Physical Properties

Names and Identifiers

    • 1,1'-(3E)-hex-3-ene-1,5-diyne-1,6-diyldibenzene
    • 3-Hexene-1,5-diyne, 1,6-diphenyl-, (E)-
    • trans-E-1,6-Diphenyl-3-hexene-1,5-diyne
    • 1,6-Diphenyl-3-hexene-1,5,-diyne
    • [(E)-6-phenyl-hex-3-en-1,5-diynyl]-benzene
    • 13305-02-7
    • (e)-1,6-diphenylhex-3-ene-1,5-diyne
    • Inchi: InChI=1S/C18H12/c1(5-11-17-13-7-3-8-14-17)2-6-12-18-15-9-4-10-16-18/h1-4,7-10,13-16H/b2-1+
    • InChI Key: ZZOLVPYFGLQRQS-OWOJBTEDSA-N
    • SMILES: C1=CC=C(C=C1)C#CC=CC#CC2=CC=CC=C2

Computed Properties

  • Exact Mass: 228.093900383g/mol
  • Monoisotopic Mass: 228.093900383g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 2
  • Complexity: 348
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.8
  • Topological Polar Surface Area: 0Ų

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